Cas no 71831-00-0 (Sativan)

• Product Name: Sativan
• CAS No: 71831-00-0
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• CID: 3165196
• PubChem ID: 596401
• Update Time: 2025-04-21

Sativan Chemical and Physical Properties

Names and Identifiers

• Sativan
• [ "" ]
• VESTITOL 2'-METHYL ETHER
• 2H-1-Benzopyran-7-ol, 3-(2,4-dimethoxyphenyl)-3,4-dihydro-
• 3-(2,4-Dimethoxyphenyl)chroman-7-ol
• 7-hydroxy-2',4'-dimethoxyisoflavan
• 3-(2,4-Dimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-7-ol
• 56701-26-9
• 3-(2,4-dimethoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
• DB-324219
• 2'-O-Methylvestitol
• AKOS040762304
• TUXCLJQCYVCGDW-UHFFFAOYSA-N
• 71831-00-0
• 3-(2,4-Dimethoxyphenyl)-7-chromanol #

• Inchi： 1S/C17H18O4/c1-19-14-5-6-15(17(9-14)20-2)12-7-11-3-4-13(18)8-16(11)21-10-12/h3-6,8-9,12,18H,7,10H2,1-2H3
• InChI Key： TUXCLJQCYVCGDW-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2CC(C2C=CC(=CC=2OC)OC)C1)O

Computed Properties

• Exact Mass: 286.12050905g/mol
• Monoisotopic Mass: 286.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.203±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 443.6±45.0 °C at 760 mmHg
• Flash Point: 222.1±28.7 °C
• Solubility: Almost insoluble (0.026 g/l) (25 º C),
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Sativan Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone